N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C18H26N4O3/c1-11-17(22(24)25)12(2)21(20-11)9-16(23)19-10-18-6-13-3-14(7-18)5-15(4-13)8-18/h13-15H,3-10H2,1-2H3,(H,19,23)
• InChI Key: NYKVLEODDYTYNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NCC23CC4CC(C2)CC(C4)C3)C)[N+](=O)[O-]
• Molecular Formula: C18H26N4O3
• Molecular Weight: 346.4 g/mol

Description

N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide, also known as ADMIO, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the pyrazole family of compounds and has been shown to have a variety of interesting biochemical and physiological effects. In

Scientific Research Applications

N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide has been shown to have a variety of potential applications in scientific research. One area of interest is its potential as a selective COX-2 inhibitor. COX-2 is an enzyme that plays a role in inflammation and pain, and selective inhibitors of this enzyme have been shown to have therapeutic potential for a variety of conditions. N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide has been shown to be a potent and selective inhibitor of COX-2, making it a promising candidate for further study in this area.
Another area of interest is N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide's potential as a fluorescent probe for imaging. N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide has been shown to have fluorescent properties, and it has been used as a probe for imaging in a variety of biological systems. Its fluorescent properties make it a valuable tool for studying cellular processes and for developing new imaging techniques.

Mechanism of Action

The mechanism of action of N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide is not fully understood, but it is believed to involve the inhibition of COX-2. COX-2 is an enzyme that is involved in the production of prostaglandins, which play a role in inflammation and pain. N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide has been shown to selectively inhibit COX-2, which may contribute to its anti-inflammatory and analgesic properties.
Biochemical and Physiological Effects:
N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide has been shown to have a variety of interesting biochemical and physiological effects. In addition to its potential as a COX-2 inhibitor and fluorescent probe, it has also been shown to have antitumor activity and to have potential as an anti-inflammatory and analgesic agent. It has also been shown to have antioxidant properties and to be neuroprotective.

Advantages and Limitations for Lab Experiments

N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-characterized compound. It has a variety of potential applications in scientific research, including as a COX-2 inhibitor, fluorescent probe, and antitumor agent. However, there are also some limitations to its use. It has relatively low solubility in water, which may limit its use in some applications. It also has a relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are a number of potential future directions for research on N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide. One area of interest is its potential as a COX-2 inhibitor for the treatment of inflammatory conditions. Further studies are needed to fully understand its mechanism of action and its potential therapeutic applications. Another area of interest is its potential as a fluorescent probe for imaging. Further studies are needed to optimize its properties for use in imaging applications. Additionally, there is potential for the development of new derivatives of N-(1-adamantylmethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide with improved properties for specific applications.